3-Chloro-5-(4-methylphenyl)phenol

• IUPAC Name: 3-chloro-5-(4-methylphenyl)phenol
• InChI: InChI=1S/C13H11ClO/c1-9-2-4-10(5-3-9)11-6-12(14)8-13(15)7-11/h2-8,15H,1H3
• InChI Key: VQYUGCQSOOCFIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C13H11ClO
• DSSTOX Substance ID: DTXSID00685831
• Molecular Weight: 218.68 g/mol
• CAS No.: 1261891-77-3

Description

3-Chloro-5-(4-methylphenyl)phenol is a trisubstituted phenolic compound featuring a chlorine atom at the 3-position and a 4-methylphenyl group at the 5-position of the phenol ring. The compound’s molecular formula is inferred as C₁₃H₁₁ClO, with a molecular weight of 218.68 g/mol (based on similar compounds in and ). Substituted phenols like this are often studied for applications in agrochemicals, pharmaceuticals, and materials science due to their electronic and steric effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(4-methylphenyl)phenol can be achieved through various methods. One common approach involves the chlorination of 4-methylphenol (p-cresol) using sulfuric chloride as a chloridizing agent. The reaction is typically carried out in the presence of a solvent like tetrachloroethylene and cocatalysts such as benzyl thiophenol and aluminium chloride . The process involves two phases: low-temperature chlorination at 30-45°C for 4-6 hours, followed by high-temperature chlorination at 50-65°C for 1-2 hours .

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(4-methylphenyl)phenol often involves large-scale chlorination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced separation techniques like crystallization and centrifugation are common to enhance efficiency and product quality .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(4-methylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide, leading to the formation of quinone intermediates.

Substitution: It can participate in substitution reactions, where the chlorine atom is replaced by other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst such as a metal ion or enzyme.

Substitution: Palladium-catalyzed reactions are common for substituting the chlorine atom with other groups.

Major Products Formed

Oxidation: Quinone intermediates.

Substitution: Various substituted phenols depending on the reagents used.

Scientific Research Applications

3-Chloro-5-(4-methylphenyl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the preparation of more complex molecules.

Biology: Studied for its antimicrobial properties and potential use in disinfectants and antiseptics.

Medicine: Investigated for its potential use in pharmaceutical formulations as a preservative.

Industry: Applied in the formulation of paints, coatings, and other industrial products.

Mechanism of Action

The antimicrobial activity of 3-Chloro-5-(4-methylphenyl)phenol is believed to involve the disruption of microbial cell membranes. The hydroxyl group of the compound interacts with proteins on the cell membrane, leading to leakage of cellular contents and ultimately cell death . This mechanism is similar to other phenolic compounds used as disinfectants and antiseptics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Molecular Properties

The biological and physical properties of phenolic compounds are heavily influenced by substituent type, position, and electronic effects. Below is a comparative analysis of key analogs:

Table 1: Structural and Physical Properties of Comparable Compounds

Compound Name	Molecular Formula	Substituents	Melting Point (°C)	Key Applications/Findings
3-Chloro-5-(4-methylphenyl)phenol	C₁₃H₁₁ClO	3-Cl, 5-(4-methylphenyl)	Not reported	Potential antimicrobial/agrochemical use
2-(4-Chlorophenyl)-3,5-bis(4-methylphenyl)phenol (9e)	C₂₆H₂₁ClO	2-(4-ClPh), 3,5-bis(4-MePh)	173.5–175.8	Research chemical; characterized by NMR/HRMS
4-Chloro-3-Methylphenol	C₇H₇ClO	4-Cl, 3-Me	Not reported	Pharmaceutical intermediate (USP/BP grade)
3-Chloro-5-(methylsulfanyl)phenol	C₇H₇ClOS	3-Cl, 5-SMe	Not reported	Chemical intermediate; higher lipophilicity
3-(3-Chloro-5-fluorophenyl)-5-methylphenol	C₁₃H₁₀ClFO	3-Cl, 5-F, 5-Me	Not reported	Enhanced stability via fluorine substitution

Key Observations:

• Substituent Position: The 3-chloro and 5-aryl substitution in 3-Chloro-5-(4-methylphenyl)phenol distinguishes it from simpler analogs like 4-Chloro-3-Methylphenol, which has adjacent substituents. This spatial arrangement may reduce steric hindrance compared to trisubstituted analogs like compound 9e .
• Biological Activity: Fluorinated analogs (e.g., 3-(3-Chloro-5-fluorophenyl)-5-methylphenol) exhibit enhanced metabolic stability, suggesting that 3-Chloro-5-(4-methylphenyl)phenol could be optimized for pesticidal or pharmaceutical applications by introducing halogens .